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Compound of Interest

Compound Name:
5-Bromo-2-fluoropyridine-3-

carboxaldehyde

Cat. No.: B569406 Get Quote

Essential Safety and Handling Guide for 5-Bromo-2-
fluoropyridine-3-carboxaldehyde
This guide provides crucial safety protocols and logistical information for the handling and

disposal of 5-Bromo-2-fluoropyridine-3-carboxaldehyde (CAS No. 875781-15-0). The

following procedures are designed to ensure the safety of researchers, scientists, and drug

development professionals.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 5-Bromo-2-fluoropyridine-3-
carboxaldehyde is presented below.
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Property Value

Molecular Formula C6H3BrFNO

Appearance Off-white to pale yellow powder

Boiling Point 258.2°C at 760 mmHg

Flash Point 109.9±25.9 °C

Density 1.8±0.1 g/cm3

Refractive Index 1.591

Source: ECHEMI[1]

Hazard Identification and Precautionary Measures

This chemical is considered hazardous and requires careful handling to avoid adverse health

effects.[2]

Hazard Statements:

Causes skin irritation (H315)[3]

Causes serious eye irritation (H319)[3]

May cause respiratory irritation (H335)[3]

Signal Word: Warning[3]

Precautionary Statements:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[2][3]

Wash face, hands, and any exposed skin thoroughly after handling.[2]

Use only outdoors or in a well-ventilated area.[2]

Wear protective gloves, protective clothing, eye protection, and face protection.[2]
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Store in a well-ventilated place and keep the container tightly closed.[2]

Store locked up.[2][3]

Dispose of contents/container to an approved waste disposal plant.[2]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is essential when handling this compound.

PPE Category Item Specification

Eye and Face Protection Safety Glasses

With side-shields conforming

to EN166 or NIOSH approved.

[4]

Chemical Goggles
Recommended for splash

protection.[5]

Skin Protection Gloves

Chemical-resistant gloves

(e.g., nitrile or neoprene).[6][7]

Inspect before use and use

proper removal technique.[4]

Lab Coat
Fully-buttoned, long-sleeved

lab coat.[6][8]

Apron
PVC apron for additional

protection.[5]

Respiratory Protection Respirator

Use a NIOSH-approved

respirator with appropriate

cartridges (e.g., OV/AG/P99) if

ventilation is inadequate or for

higher-level protection.[4][9]

Operational and Disposal Plans
A systematic approach to handling, from preparation to disposal, is critical for safety.
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Experimental Workflow

Safe Handling Workflow for 5-Bromo-2-fluoropyridine-3-carboxaldehyde
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Caption: Safe handling workflow from preparation to disposal.

Step-by-Step Handling Procedures
Preparation:

Thoroughly review the Safety Data Sheet (SDS) before starting any work.[8]

Ensure all necessary PPE is available and in good condition.

Work should be conducted in a properly functioning chemical fume hood to ensure

adequate ventilation.[6][7]

Handling:

Avoid the formation of dust when handling the solid compound.[4]

Keep the container tightly closed when not in use.[2]

Avoid contact with skin, eyes, and clothing.[2]

Do not eat, drink, or smoke in the work area.[9]

Storage:

Store in a cool, dry, and well-ventilated area.[6][8]

Keep away from heat, sparks, open flames, and other ignition sources.[4][8]

Store in a tightly sealed container.[8] For long-term storage, a freezer is recommended.[2]

Emergency Procedures
In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water

for at least 15 minutes. If skin irritation persists, seek medical attention.[2] Remove

contaminated clothing and wash it before reuse.[2]

In Case of Eye Contact: Immediately flush the eyes with plenty of water for at least 15

minutes, also under the eyelids.[2] Remove contact lenses if present and easy to do.
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Continue rinsing and seek medical attention.[2]

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention if you feel unwell.[2][3]

If Swallowed: Clean the mouth with water and drink plenty of water afterward. Do not induce

vomiting. Never give anything by mouth to an unconscious person. Get medical attention if

symptoms occur.[2][4]

Spills: For small spills, use an absorbent material like sand or vermiculite to contain the spill.

[6] Transfer the material to a sealed container for disposal.[6] For large spills, evacuate the

area and contact emergency services.

Disposal Plan
All waste materials, including contaminated PPE and absorbent materials, should be

considered hazardous waste.

Dispose of the chemical and its container through a licensed professional waste disposal

service.[4]

Do not allow the product to enter drains.[9]

Contaminated packaging should be disposed of as unused product.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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